Cas no 1547109-66-9 (2-(1-aminopropan-2-yl)-6-methoxyphenol)

• Product Name: 2-(1-aminopropan-2-yl)-6-methoxyphenol
• CAS No: 1547109-66-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6177430
• PubChem ID: 83828340
• Update Time: 2025-05-20

2-(1-aminopropan-2-yl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminopropan-2-yl)-6-methoxyphenol
• 1547109-66-9
• EN300-1798946

• Inchi： 1S/C10H15NO2/c1-7(6-11)8-4-3-5-9(13-2)10(8)12/h3-5,7,12H,6,11H2,1-2H3
• InChI Key： ACGJHWAIJFIBMQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)CN)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1-aminopropan-2-yl)-6-methoxyphenol

Introduction to 2-(1-aminopropan-2-yl)-6-methoxyphenol (CAS No. 1547109-66-9) and Its Emerging Applications in Chemical Biology

2-(1-aminopropan-2-yl)-6-methoxyphenol, identified by the chemical abstracts service number 1547109-66-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural motif combining an aromatic ring with an aminopropyl side chain and a methoxy substituent, has garnered attention due to its potential biological activities and synthetic utility. The compound’s dual functionality, arising from the presence of both an amine and a hydroxyl group, makes it a versatile scaffold for the development of novel bioactive molecules.

The structural framework of 2-(1-aminopropan-2-yl)-6-methoxyphenol (CAS No. 1547109-66-9) positions it as a promising candidate for further exploration in drug discovery. The aromatic phenolic moiety is well-documented for its role in various biological processes, including antioxidant and anti-inflammatory effects. The methoxy group at the para position enhances the stability of the aromatic ring while also influencing electronic properties, making it an attractive feature for modulating biological interactions. Additionally, the 1-aminopropan-2-yl side chain introduces basicity and potential for hydrogen bonding, which can be exploited in designing molecules with enhanced binding affinity to biological targets.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of small molecules like 2-(1-aminopropan-2-yl)-6-methoxyphenol (CAS No. 1547109-66-9). Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to rapidly identify potential binding interactions between this compound and target proteins. These studies have highlighted its potential as a scaffold for inhibiting enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as rheumatoid arthritis and chronic inflammation.

One of the most compelling aspects of 2-(1-aminopropan-2-yl)-6-methoxyphenol (CAS No. 1547109-66-9) is its versatility in chemical modification. The presence of both an amine and a hydroxyl group provides multiple points of attachment for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, conjugation with other bioactive molecules or incorporation into larger peptidomimetic structures could enhance its pharmacological profile. This adaptability makes it an invaluable tool in medicinal chemistry, where rapid iteration and optimization are essential.

Recent experimental studies have begun to elucidate the mechanistic basis of the biological effects associated with 2-(1-aminopropan-2-yl)-6-methoxyphenol (CAS No. 1547109-66-9). Initial investigations suggest that the compound exerts its effects through multiple pathways, including modulation of intracellular signaling cascades and interaction with membrane receptors. For example, preliminary data indicate that it may inhibit the activity of lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators. Such findings underscore its potential as a lead compound for developing novel therapeutics.

The synthesis of 2-(1-aminopropan-2-yl)-6-methoxyphenol (CAS No. 1547109-66-9) has also been optimized to ensure high yield and purity, critical factors for pharmaceutical applications. Modern synthetic methodologies have enabled the efficient construction of this molecule using multi-step routes that minimize byproduct formation. Advances in catalytic processes have further streamlined these reactions, making large-scale production feasible. This progress is essential for advancing preclinical studies and eventually transitioning to clinical trials.

The role of 2-(1-aminopropan-2-yl)-6-methoxyphenol (CAS No. 1547109-66-9) in drug discovery is not limited to its direct biological activity but also extends to its use as an intermediate in more complex synthetic schemes. Its structural features make it an ideal building block for constructing heterocyclic compounds, which are prevalent in many approved drugs due to their favorable pharmacokinetic properties. By incorporating this compound into larger molecular frameworks, researchers can explore new chemical space with the potential to uncover novel therapeutic agents.

As our understanding of biological systems continues to evolve, so too does our appreciation for molecules like 2-(1-aminopropan-2-yl)-6-methoxyphenol (CAS No. 1547109-66-9). The integration of interdisciplinary approaches—combining organic chemistry, computational biology, and pharmacology—has opened new avenues for exploiting its potential. Future research will likely focus on elucidating more detailed mechanisms of action and exploring its efficacy in animal models of disease. These efforts will be crucial in determining whether this compound can progress from laboratory curiosity to clinical reality.

In conclusion,2-(1-amino-propan - 2 - yl) - 6 - methoxyphenol (CAS No . 1547109 - 66 - 9 ) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic promise . Its unique combination of functional groups , coupled with emerging data on its biological effects , positions it as a valuable asset in the pharmaceutical researcher's toolkit . As scientific methodologies continue to advance , we can expect further innovations stemming from this versatile compound .